Cas no 2891598-34-6 (2-(3-Fluoro-1-bicyclo[1.1.1]pentanyl)acetonitrile)

• Product Name: 2-(3-Fluoro-1-bicyclo[1.1.1]pentanyl)acetonitrile
• CAS No: 2891598-34-6
• MF: C₇H₈FN
• MW: 125.143525123596
• CID: 6795958
• PubChem ID: 168432720
• Update Time: 2025-05-22

2-(3-Fluoro-1-bicyclo[1.1.1]pentanyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluoro-1-bicyclo[1.1.1]pentanyl)acetonitrile
• PS-16543
• 2891598-34-6
• F93414
• 2-(3-Fluoro-1-bicyclo[1.1.1]pentanyl)acetonitrile

• Inchi： 1S/C7H8FN/c8-7-3-6(4-7,5-7)1-2-9/h1,3-5H2
• InChI Key： IRHMAXCAGCCTFJ-UHFFFAOYSA-N
• SMILES： FC12CC(CC#N)(C1)C2

Computed Properties

• Exact Mass: 125.064077422g/mol
• Monoisotopic Mass: 125.064077422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 23.8Ų

Additional information on 2-(3-Fluoro-1-bicyclo[1.1.1]pentanyl)acetonitrile

Comprehensive Introduction to 2-(3-Fluoro-1-bicyclo[1.1.1]pentanyl)acetonitrile (CAS No. 2891598-34-6)

In recent years, the compound 2-(3-Fluoro-1-bicyclo[1.1.1]pentanyl)acetonitrile (CAS No. 2891598-34-6) has garnered significant attention in the fields of medicinal chemistry and materials science. This unique bicyclic structure, featuring a fluorine substituent and a nitrile functional group, offers exceptional potential for applications in drug discovery, agrochemicals, and advanced materials. Researchers are particularly interested in its steric properties and electronic effects, which make it a valuable building block for designing novel bioactive molecules.

The bicyclo[1.1.1]pentane core of this compound is a highly strained hydrocarbon framework that has become a hotspot in modern synthetic chemistry. Its rigid, three-dimensional geometry mimics the bioisosteric replacement of aromatic rings, a strategy increasingly adopted to improve pharmacokinetic properties in drug candidates. The addition of a fluoro group at the 3-position further enhances its utility by modulating lipophilicity and metabolic stability, key factors in optimizing drug-like molecules. Meanwhile, the acetonitrile moiety provides a versatile handle for further chemical transformations.

From a synthetic perspective, 2-(3-Fluoro-1-bicyclo[1.1.1]pentanyl)acetonitrile represents an exciting challenge for organic chemists. The construction of its strained ring system requires specialized methodologies, often involving photochemical or transition metal-catalyzed reactions. Recent advances in C-H functionalization and fluorination techniques have opened new pathways to access such architectures more efficiently. These developments align with the growing demand for sustainable synthetic routes in the pharmaceutical industry, where atom economy and step efficiency are paramount considerations.

The potential applications of this compound extend beyond pharmaceuticals. In materials science, its unique three-dimensional structure and polar functional groups make it interesting for designing advanced polymers with tailored properties. The incorporation of fluorinated bicyclic units into polymer backbones can influence thermal stability, dielectric characteristics, and optical properties. These features are particularly relevant for developing next-generation electronic materials, where control over molecular architecture at this level can lead to significant performance enhancements.

Analytical characterization of 2-(3-Fluoro-1-bicyclo[1.1.1]pentanyl)acetonitrile presents its own set of challenges and opportunities. The steric congestion around the bicyclic core affects its spectroscopic signatures, requiring careful interpretation of NMR, IR, and mass spectral data. Modern techniques like cryo-electron microscopy and X-ray crystallography have been instrumental in elucidating its precise molecular geometry. Such structural insights are crucial for understanding its reactivity pattern and guiding rational design of derivatives.

In the context of drug discovery, this compound's sp3-rich character addresses several contemporary challenges in medicinal chemistry. The pharmaceutical industry's shift toward more three-dimensional, saturation-enriched scaffolds reflects the need to improve drug selectivity and reduce off-target effects. The bicyclo[1.1.1]pentane motif, with its defined spatial orientation, offers distinct advantages in this regard. When combined with strategic fluorine substitution, it provides a powerful tool for modulating molecular interactions with biological targets.

Environmental and regulatory considerations surrounding 2-(3-Fluoro-1-bicyclo[1.1.1]pentanyl)acetonitrile are also noteworthy. As with any fluorinated compound, researchers must evaluate its ecological impact and biodegradation pathways. The development of green chemistry protocols for its synthesis and applications remains an active area of investigation. These efforts align with broader industry trends toward sustainable molecular design and responsible innovation in chemical research.

Looking ahead, the future prospects for 2-(3-Fluoro-1-bicyclo[1.1.1]pentanyl)acetonitrile appear promising. Its unique structural features position it as a valuable intermediate for diverse applications ranging from small molecule therapeutics to functional materials. As synthetic methods continue to advance and our understanding of structure-property relationships deepens, this compound is likely to play an increasingly important role in cutting-edge chemical research and development.